N-(4-ethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide

• IUPAC Name: N'-(4-ethoxyphenyl)-N-(2-morpholin-4-ylethyl)oxamide
• InChI: InChI=1S/C16H23N3O4/c1-2-23-14-5-3-13(4-6-14)18-16(21)15(20)17-7-8-19-9-11-22-12-10-19/h3-6H,2,7-12H2,1H3,(H,17,20)(H,18,21)
• InChI Key: XAYGRIPMFBBJSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCCN2CCOCC2
• Molecular Formula: C16H23N3O4
• Molecular Weight: 321.37 g/mol

Description

N-(4-ethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide, commonly known as E-4031, is a selective blocker of the rapid component of the delayed rectifier potassium current (Ikr) in the heart. It is a synthetic compound that has been extensively studied for its potential use in cardiac research.

Mechanism of Action

E-4031 selectively blocks the N-(4-ethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide channel in cardiac cells, inhibiting the efflux of potassium ions and prolonging the action potential duration. This leads to an increase in the QT interval and can cause arrhythmias in susceptible individuals.
Biochemical and Physiological Effects:
E-4031 has been shown to have a number of biochemical and physiological effects on cardiac cells. It prolongs the action potential duration and QT interval, leading to arrhythmias in susceptible individuals. It also increases the refractory period of cardiac cells, making them less responsive to stimuli.

Advantages and Limitations for Lab Experiments

E-4031 is a useful tool for studying the role of N-(4-ethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide in cardiac repolarization and arrhythmias. Its selectivity for the N-(4-ethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide channel makes it a valuable research tool. However, it has limitations in that it can cause arrhythmias in susceptible individuals and may not accurately reflect the effects of other potassium channel blockers.

Future Directions

There are many future directions for research on E-4031 and its effects on cardiac cells. One area of interest is the development of new drugs that target the N-(4-ethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide channel with greater selectivity and fewer side effects. Another area of interest is the study of E-4031 in animal models of arrhythmias and sudden cardiac death. Finally, there is a need for further research on the mechanisms underlying the effects of E-4031 on cardiac cells.

Synthesis Methods

E-4031 is synthesized by reacting 4-ethoxyaniline with 2-(4-morpholinyl)ethylamine in the presence of ethyl chloroformate and triethylamine. The resulting product is then treated with ethylenediamine to form the final compound.

Scientific Research Applications

E-4031 is widely used in scientific research to study the role of N-(4-ethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide in cardiac repolarization. It has been shown to prolong the action potential duration and QT interval in cardiac cells, making it a useful tool for studying arrhythmias and sudden cardiac death.